Cas no 87967-80-4 (1H-Pyrazole-4-carboxaldehyde, 3-(3,5-dibromo-2-hydroxyphenyl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 3-(3,5-dibromo-2-hydroxyphenyl)-
• CAS No: 87967-80-4
• MF: C₁₀H₆Br₂N₂O₂
• MW: 345.974840641022
• CID: 649962
• PubChem ID: 136258113
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde, 3-(3,5-dibromo-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-(3,5-dibromo-2-hydroxyphenyl)-
• 3-(3,5-dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-4-carbaldehyde
• 87967-80-4
• DTXSID40831279
• 3-(3,5-Dibromo-6-oxocyclohexa-2,4-dien-1-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C10H6Br2N2O2/c11-6-1-7(10(16)8(12)2-6)9-5(4-15)3-13-14-9/h1-4,16H,(H,13,14)
• InChI Key： DUBBHCFXHKQQSN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C1=C(C=O)C=NN1)Br

Computed Properties

• Exact Mass: 345.87755g/mol
• Monoisotopic Mass: 343.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų